(1-methyl-1H-pyrazol-4-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone

• IUPAC Name: (1-methylpyrazol-4-yl)-[4-(trifluoromethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C11H14F3N3O/c1-16-7-8(6-15-16)10(18)17-4-2-9(3-5-17)11(12,13)14/h6-7,9H,2-5H2,1H3
• InChI Key: GSPVRUUNQZUHCL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C(=O)N2CCC(CC2)C(F)(F)F
• Molecular Formula: C11H14F3N3O
• Molecular Weight: 261.24 g/mol

Description

Physical And Chemical Properties Analysis

• CAS Number: 7439-96-5

Scientific Research Applications

Molecular Interaction Studies

Molecular interaction studies of compounds structurally related to (1-methyl-1H-pyrazol-4-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone have shown significant insights into their binding and activity profiles. For example, Shim et al. (2002) investigated the molecular interaction of a potent and selective antagonist for the CB1 cannabinoid receptor, highlighting the importance of conformational analysis and 3D-quantitative structure-activity relationship (QSAR) models in understanding receptor-ligand interactions Shim et al., 2002.

Structural Analogues and Isomorphism

Research on structural analogues and isomorphism of small heterocyclic compounds, including those with trifluoromethyl groups, has revealed the impact of substituent changes on molecular properties. Swamy et al. (2013) discussed the chlorine-methyl exchange rule in isomorphous structures, providing a foundation for designing compounds with tailored properties Swamy et al., 2013.

Antimicrobial and Phytotoxic Screening

The synthesis and characterization of derivatives of pyrazolines, a scaffold biologically and pharmaceutically active, have been explored for antimicrobial and phytotoxic activities. Mumtaz et al. (2015) synthesized derivatives showing significant antimicrobial activities, underscoring the potential of such compounds in pharmaceutical applications Mumtaz et al., 2015.

Novel Bioactive Heterocycles

The exploration of novel bioactive heterocycles, including pyrazole and isoxazole derivatives, has led to the identification of compounds with promising antibacterial and antifungal activities. Sanjeeva et al. (2022) synthesized and characterized new derivatives, highlighting the importance of such compounds in addressing microbial resistance Sanjeeva et al., 2022.

Anticancer and Antimicrobial Agents

The synthesis of 1,3-oxazole clubbed pyridyl-pyrazolines as anticancer and antimicrobial agents by Katariya et al. (2021) showcases the potential of heterocyclic compounds in therapeutic applications. Their study revealed compounds with high potency against cancer cell lines and pathogenic strains, demonstrating the critical role of molecular design in drug discovery Katariya et al., 2021.

Mechanism of Action

Target of Action

Similar compounds have shown significant activity on kinases like p70s6kβ .

Mode of Action

It’s likely that it interacts with its target through a nucleophilic substitution mechanism .

Result of Action

If it acts on kinases like p70s6kβ, it could potentially influence cell growth and proliferation .